1-[(E)-pyridin-4-ylmethylideneamino]imidazolidine-2,4-dione

• IUPAC Name: 1-[(E)-pyridin-4-ylmethylideneamino]imidazolidine-2,4-dione
• InChI: InChI=1S/C9H8N4O2/c14-8-6-13(9(15)12-8)11-5-7-1-3-10-4-2-7/h1-5H,6H2,(H,12,14,15)/b11-5+
• InChI Key: PZTCZNJVEXTPQG-VZUCSPMQSA-N
• Canonical SMILES: C1C(=O)NC(=O)N1N=CC2=CC=NC=C2
• Isomeric SMILES: C1C(=O)NC(=O)N1/N=C/C2=CC=NC=C2
• Molecular Formula: C9H8N4O2
• Molecular Weight: 204.19 g/mol

Description

1-[(E)-pyridin-4-ylmethylideneamino]imidazolidine-2,4-dione is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as PMAI and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of PMAI is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. It has also been found to interact with DNA and RNA, leading to changes in gene expression.
Biochemical and Physiological Effects:
PMAI has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. It has also been found to have antioxidant properties and to be involved in the regulation of various metabolic pathways.

Advantages and Limitations for Lab Experiments

PMAI has several advantages for use in lab experiments, including its relatively simple synthesis method and its ability to interact with various biological molecules. However, its potential toxicity and limited solubility in water can be a limitation for its use in certain experiments.

Future Directions

There are several future directions for the study of PMAI, including further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in various fields of scientific research. Additionally, the development of novel derivatives of PMAI may lead to the discovery of compounds with enhanced biological activities and reduced toxicity.

Synthesis Methods

The synthesis of PMAI involves the reaction of pyridine-4-carboxaldehyde and imidazolidine-2,4-dione in the presence of a suitable catalyst. The reaction proceeds through a series of steps, resulting in the formation of PMAI as the final product.

Scientific Research Applications

PMAI has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to have various biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.